4-Chloro-2-fluorophenylacetyl chloride

• IUPAC Name: 2-(4-chloro-2-fluorophenyl)acetyl chloride
• InChI: InChI=1S/C8H5Cl2FO/c9-6-2-1-5(3-8(10)12)7(11)4-6/h1-2,4H,3H2
• InChI Key: SAXZZYSDIRHSPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)CC(=O)Cl
• Molecular Formula: C8H5Cl2FO
• Molecular Weight: 207.03 g/mol

Description

4-Chloro-2-fluorophenylacetyl chloride (CFPAC) is a chemical compound that is widely used in scientific research. It is a derivative of phenylacetyl chloride and is commonly used as a reagent in organic synthesis. The compound has unique properties that make it useful in various research applications.

Scientific Research Applications

Synthesis and Chemical Reactions

• 4-Chloro-2-fluorophenylacetyl chloride is involved in the synthesis of various chemicals. For example, it is used in the preparation of pesticides such as herbicidal j7uthiacet-methyl through several chemical reactions (Du et al., 2005).
• Another application includes the synthesis of 3-(2′-Chloro-6′-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride, which was achieved through various chemical processes starting from 2-chloro-6-fluorobenzaldehyde (Su Wei-ke, 2008).

Environmental Studies

• It has also been used in environmental studies. For instance, 4-chloro-2-fluorophenol (a related compound) was examined to understand the fate of halogenated phenols in plants, using nuclear magnetic resonance (NMR) techniques. This study provided insights into contaminant accumulation and transformation in aquatic plant systems (Tront & Saunders, 2007).

Pharmaceutical and Medicinal Applications

• In pharmaceutical research, derivatives of this compound have been explored. For instance, a compound related to 4-chloro-2-fluorophenylacetyl chloride, 4-chloro-2-perfluoroalkyl quinolines, was synthesized from fluorinated imidoyl chlorides, which has potential pharmaceutical applications (Isobe et al., 2008).
• Another study used 4-fluorobenzenesulfonyl chloride to activate hydroxyl groups of polymeric carriers for the covalent attachment of biologicals, suggesting potential therapeutic applications in bioselective separation (Chang et al., 1992).

Materials Science

• In materials science, 4-chloro-2-fluorophenylacetyl chloride and its derivatives have been used in the synthesis of polymers and copolymers with applications in various fields including antimicrobial activity (Patel et al., 2006).

Photodynamic Therapy

• A specific derivative, trans-Bisthioglycosylated tetrakis(fluorophenyl)chlorin, was developed for photodynamic therapy (PDT) applications, demonstrating its versatility and efficacy in various cancer cell lines (Hirohara et al., 2015).